KHK-IN-8

• CAS No.: 1303469-70-6
• Product Name: KHK-IN-8
• Molecular Formula: C21H26N8S
• Molecular Weight: 422.55
• IUPAC Name: 8-N-(cyclopropylmethyl)-4-N-(2-methylsulfanylphenyl)-2-piperazin-1-ylpyrimido[5,4-d]pyrimidine-4,8-diamine
• Standard InChI: InChI=1S/C21H26N8S/c1-30-16-5-3-2-4-15(16)26-20-17-18(19(25-13-24-17)23-12-14-6-7-14)27-21(28-20)29-10-8-22-9-11-29/h2-5,13-14,22H,6-12H2,1H3,(H,23,24,25)(H,26,27,28)
• Standard InChIKey: HFLMLZKGLUEWBU-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1NC2=NC(=NC3=C2N=CN=C3NCC4CC4)N5CCNCC5
• Appearance: Solid powder
• Description: KHK-IN-8 is a reversible and ATP-competitive inhibitor of human hepatic KHK activity. It acts by efficiently blocking fructose-1-phosphate secretion.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KHK-IN-8; KHK IN 8; KHKIN8; KHK inhibitor 8; KHK-inhibitor-8; Ketohexokinase Inhibitor 8
• Reference: 1: Wu KL, Hung CY, Chan JY, Wu CW. An increase in adenosine-5'-triphosphate (ATP) content in rostral ventrolateral medulla is engaged in the high fructose diet-induced hypertension. J Biomed Sci. 2014 Jan 27;21:8. doi: 10.1186/1423-0127-21-8. PubMed PMID: 24467657; PubMed Central PMCID: PMC3913325.
• PubChem Compound: 53348216
• Last Modified: Nov 11 2021